1-[(4-fluorophenyl)sulfonyl]-2-(1-naphthylmethyl)-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-2-(naphthalen-1-ylmethyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C20H17FN2O2S/c21-17-8-10-18(11-9-17)26(24,25)23-13-12-22-20(23)14-16-6-3-5-15-4-1-2-7-19(15)16/h1-11H,12-14H2
• InChI Key: NCGFAIJQZNRERM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)CC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H17FN2O2S
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazole derivatives, including compounds structurally similar to the target molecule, typically involves multi-step chemical processes. These processes may include reactions starting from substituted thio-imidazoles or utilizing various sulfonamide and naphthyl components. For example, a related compound, 4,5-bis(4-fluorophenyl)-2-[(1,1,2,2-tetrafluoroethyl)-sulfonyl]-1H- imidazole (tiflamizole), demonstrated significant anti-inflammatory and analgesic activities, indicating the potential pharmacological relevance of these synthesis pathways (Sharpe et al., 1985).

Molecular Structure Analysis

Imidazole derivatives exhibit a wide range of molecular structures, with substituents significantly influencing their physical and chemical properties. Computational and spectroscopic analyses, including IR, 1H and 13C NMR, and DFT/B3LYP calculations, provide insights into the molecular structure, tautomerism, and stability of these compounds. For instance, a study on a similar sulfanylbenzimidazole compound revealed its non-linear optical properties and stable molecular structure (Kotan et al., 2020).

Chemical Reactions and Properties

Imidazole derivatives engage in a variety of chemical reactions, forming complexes with metals or undergoing transformations under catalytic conditions. These reactions are pivotal for the synthesis of more complex molecules with enhanced biological activities. A notable reaction pathway involves the catalytic synthesis of benzodiazepine derivatives, showcasing the versatility of imidazole-based compounds (Hunt et al., 2000).

Physical Properties Analysis

The physical properties of imidazole derivatives, such as fluorescence and solid-state behavior, are significantly influenced by their molecular structure. Studies on related compounds have shown color change and fluorescence enhancement upon interaction with organic solvent molecules, indicating their potential application in material science (Ooyama et al., 2008).

Chemical Properties Analysis

Imidazole derivatives demonstrate a range of chemical properties, including antibacterial and antifungal activities. Their reactivity towards various chemical reagents, ability to form complexes, and susceptibility to oxidation or reduction are central to their application in medicinal chemistry. For example, 2,4,5-trisubstituted-1H-imidazoles have been investigated for their antibacterial and antifungal properties, highlighting the chemical versatility of the imidazole ring (Sawant et al., 2011).